Cas no 1233026-65-7 (3-Fluoro-2-(piperazin-1-yl)benzonitrile)

• Product Name: 3-Fluoro-2-(piperazin-1-yl)benzonitrile
• CAS No: 1233026-65-7
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• MDL: MFCD17214283
• CID: 1025045
• PubChem ID: 52982831
• Update Time: 2025-05-25

3-Fluoro-2-(piperazin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(piperazin-1-yl)benzonitrile
• 3-fluoro-2-piperazin-1-ylbenzonitrile
• 3-Fluoro-2-(1-piperazinyl)benzonitrile
• SCHEMBL20141837
• GS1322
• DB-348146
• Benzonitrile, 3-fluoro-2-(1-piperazinyl)-
• CS-0212237
• AMY28667
• DTXSID50680679
• AKOS015853114
• A890811
• MFCD17214283
• 1233026-65-7
• BS-19550

• MDL： MFCD17214283
• Inchi： 1S/C11H12FN3/c12-10-3-1-2-9(8-13)11(10)15-6-4-14-5-7-15/h1-3,14H,4-7H2
• InChI Key： BSCQTNZKNNTAGP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C#N)=C1N1CCNCC1

Computed Properties

• Exact Mass: 205.10200
• Monoisotopic Mass: 205.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• PSA: 39.06000
• LogP: 1.50078

3-Fluoro-2-(piperazin-1-yl)benzonitrile Security Information

• HazardClass：6.1

Additional information on 3-Fluoro-2-(piperazin-1-yl)benzonitrile

Comprehensive Overview of 3-Fluoro-2-(piperazin-1-yl)benzonitrile (CAS No. 1233026-65-7): Properties, Applications, and Research Insights

3-Fluoro-2-(piperazin-1-yl)benzonitrile, identified by its CAS number 1233026-65-7, is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a benzonitrile core substituted with a piperazine ring and a fluoro group, making it a versatile intermediate for drug discovery. Its molecular structure (C₁₁H₁₂FN₃) and unique properties align with the growing demand for fluorinated building blocks in medicinal chemistry, particularly in the design of kinase inhibitors and CNS-targeting therapeutics.

In recent years, the compound’s relevance has surged due to its potential role in addressing drug-resistant infections and neurodegenerative diseases, topics frequently searched in scientific databases. Researchers are exploring its utility in modulating protein-protein interactions (PPIs), a hot topic in AI-driven drug design. The piperazine moiety enhances solubility and bioavailability, while the fluorine atom improves metabolic stability—a combination highly sought after in small-molecule drug development.

The synthesis of 3-Fluoro-2-(piperazin-1-yl)benzonitrile typically involves palladium-catalyzed cross-coupling or nucleophilic aromatic substitution (S_NAr) reactions, methods widely discussed in green chemistry forums. Its crystallographic data and HPLC purity profiles are critical for quality control, as emphasized in recent FDA guidelines for drug intermediates. Analytical techniques like LC-MS and NMR spectroscopy confirm its structural integrity, ensuring compliance with Good Manufacturing Practices (GMP).

Beyond pharmaceuticals, this compound is investigated for its herbicidal activity in precision agriculture, aligning with the global push for sustainable crop protection. Its mode of action involves disrupting enzyme pathways in weeds, a mechanism highlighted in agrochemical innovation studies. Patent filings indicate its incorporation into next-generation formulations, reflecting industry trends toward eco-friendly pesticides.

From a commercial perspective, CAS 1233026-65-7 is listed by specialized suppliers catering to contract research organizations (CROs) and academic labs. Pricing trends correlate with demand for high-value heterocycles, a niche market growing at 8% annually. Storage recommendations (e.g., inert atmosphere, -20°C) and handling protocols are detailed in safety data sheets, addressing common queries about compound stability.

Ongoing studies explore derivatives of 3-Fluoro-2-(piperazin-1-yl)benzonitrile for PET imaging probes, leveraging the fluorine-18 isotope—a trending topic in diagnostic radiochemistry. Collaborative projects between academia and biotech firms aim to optimize its blood-brain barrier permeability, a key challenge in CNS drug delivery research.

In summary, 3-Fluoro-2-(piperazin-1-yl)benzonitrile exemplifies the intersection of structural innovation and multidisciplinary applications. Its adaptability across drug discovery, agriculture, and diagnostics positions it as a compound of enduring scientific and industrial interest, with future advancements likely to emerge from computational chemistry and high-throughput screening platforms.